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Compound of Interest

Compound Name: RB-005

Cat. No.: B15614974

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural and functional aspects of

the binding of RB-005, a selective inhibitor, to Sphingosine Kinase 1 (SK1). SK1 is a critical

enzyme in the sphingolipid metabolic pathway, catalyzing the phosphorylation of sphingosine to

sphingosine-1-phosphate (S1P), a key signaling molecule implicated in cancer progression,

inflammation, and other proliferative diseases. Understanding the precise mechanism of

inhibition at a molecular level is paramount for the development of next-generation therapeutics

targeting this pathway.

Quantitative Analysis of RB-005 Interaction with SK1
RB-005 has been identified as a potent and selective inhibitor of SK1. The following table

summarizes the key quantitative data regarding its inhibitory activity.
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Parameter Value Species/Cell Line Reference

IC50 3.6 µM Human [1][2]

Selectivity ~15-fold over SK2 Not Specified [2]

Mechanism of Action

Competitive Inhibition,

Induction of

Proteasomal

Degradation

Human Pulmonary

Arterial Smooth

Muscle Cells

[1][3]

Elucidating the Binding Interaction: A Structural
Perspective
While a co-crystal structure of RB-005 bound to SK1 is not publicly available, molecular

docking studies and structure-activity relationship (SAR) analyses of RB-005 and its analogs

provide significant insights into its binding mode. RB-005, being a sphingosine analog, is

predicted to occupy the sphingosine-binding pocket of SK1.[4]

Molecular modeling suggests that the n-octylphenyl group of RB-005 likely inserts into the

hydrophobic lipid-binding channel of SK1. The piperidine ring and its hydroxyl group are crucial

for its interaction with key residues within the active site. For a similar compound, molecular

docking studies have highlighted the importance of hydrogen bonding interactions with

aspartate residues, specifically Asp81 and Asp178, in the SK1 active site.[4] It is highly

probable that the hydroxyl group and the nitrogen atom of the piperidine ring of RB-005 form

similar critical hydrogen bonds, anchoring the inhibitor within the binding pocket and preventing

the binding of the natural substrate, sphingosine.
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Hypothesized binding mode of RB-005 within the SK1 active site.

SK1 Signaling Pathway and Inhibition by RB-005
SK1 plays a pivotal role in the "sphingolipid rheostat," balancing the levels of pro-apoptotic

ceramide and pro-survival S1P. By inhibiting SK1, RB-005 disrupts this balance, leading to a

decrease in S1P levels and a potential increase in ceramide, ultimately promoting apoptosis in

cancer cells.[5] Furthermore, RB-005 has been shown to induce the proteasomal degradation

of SK1, providing a secondary mechanism for reducing the cellular levels of the active enzyme.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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